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Compound of Interest

Compound Name: 3-Oxopropanenitrile

Cat. No.: B1221605 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the safe handling of chemical compounds is paramount. This guide provides essential safety

and logistical information for managing 3-Oxopropanenitrile, from initial handling to final

disposal. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

While a specific Safety Data Sheet (SDS) for 3-Oxopropanenitrile is not readily available, the

presence of a nitrile group in its chemical structure suggests potential hazards. Nitrile

compounds are often toxic if swallowed, inhaled, or absorbed through the skin, and can cause

irritation to the skin, eyes, and respiratory system.[1] Therefore, it is crucial to handle 3-
Oxopropanenitrile as a hazardous substance.

Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazards associated with compounds similar to 3-Oxopropanenitrile include acute

toxicity, skin irritation, and serious eye irritation. The following table summarizes the

recommended personal protective equipment to mitigate these risks.
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PPE Category Specific Requirements

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

[1]

Eye/Face Protection

Safety glasses with side-shields or tightly fitting

safety goggles.[1][2] A face shield may be

necessary for larger quantities.[1]

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes.[1] For significant handling, consider

additional protective clothing.[1]

Respiratory Protection

Use only in a well-ventilated area, preferably

within a chemical fume hood.[1][3] If ventilation

is inadequate, a NIOSH-approved respirator

may be required.[1]

Operational Plan for Safe Handling
A systematic approach to handling 3-Oxopropanenitrile is essential to minimize exposure and

prevent accidents.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.

[4]

Keep the container tightly closed when not in use.

2. Handling and Use:

All handling of 3-Oxopropanenitrile should be conducted in a designated area, such as a

chemical fume hood, to prevent the dispersion of dust or vapors.[3]

Avoid contact with skin, eyes, and clothing.
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Do not eat, drink, or smoke when using this product.

Wash hands and face thoroughly after handling.

3. Emergency Procedures:

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Skin Contact: Immediately wash with plenty of water. Remove contaminated clothing and

wash it before reuse. If skin irritation occurs, get medical advice/attention.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.

Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell. Do NOT

induce vomiting.[3]

Disposal Plan
Proper disposal of 3-Oxopropanenitrile and its containers is critical to prevent environmental

contamination and comply with regulations.

1. Waste Collection:

Collect waste 3-Oxopropanenitrile in a designated, compatible, and properly labeled

hazardous waste container.[1]

The container should be clearly labeled with "Hazardous Waste" and the full chemical name:

"3-Oxopropanenitrile".[1]

Ensure the container is kept closed when not in use and stored in a secure, well-ventilated

area.[1]

2. Decontamination of Empty Containers:

Empty containers must be treated as hazardous waste unless properly decontaminated.[1]
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Triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).[1][5]

Collect the rinsate as hazardous waste.[1]

3. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[1]

Disposal must be handled by a licensed hazardous waste disposal company.[5] Do not

dispose of this chemical down the drain or in regular trash.[1]

Experimental Workflow: Handling a 3-
Oxopropanenitrile Spill
In the event of a spill, a clear and immediate response is crucial. The following diagram outlines

the procedural workflow for safely managing a spill.
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Workflow for 3-Oxopropanenitrile Spill Response

Spill Occurs

Evacuate Immediate Area

Ensure Proper Ventilation
(Use Fume Hood if Possible)

Wear Appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield

- Lab coat

Contain the Spill

For Liquids:
Use inert absorbent material

(vermiculite, sand)

Liquid Spill

For Solids:
Carefully sweep or vacuum

(avoid dust generation)

Solid Spill

Collect Spilled Material

Place in a Labeled, Sealed
Hazardous Waste Container

Decontaminate Spill Area
(with appropriate solvent, then soap and water)

Dispose of All Contaminated Materials
as Hazardous Waste

Report Spill to Supervisor and EHS

Click to download full resolution via product page

Workflow for handling a 3-Oxopropanenitrile spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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